Cas no 2034616-40-3 ((4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone)

• Product Name: (4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone
• CAS No: 2034616-40-3
• MF: C₁₈H₁₅BrN₂O₂S
• MW: 403.292902231216
• CID: 5553608
• Update Time: 2025-05-28

(4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone

• Inchi： 1S/C18H15BrN2O2S/c19-13-9-16(24-11-13)18(22)21-8-7-14(10-21)23-17-6-5-12-3-1-2-4-15(12)20-17/h1-6,9,11,14H,7-8,10H2
• InChI Key： XKSVWWBTDMFQJX-UHFFFAOYSA-N
• SMILES： C(C1SC=C(Br)C=1)(N1CCC(OC2=CC=C3C(=N2)C=CC=C3)C1)=O

Additional information on (4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone

Comprehensive Overview of (4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone (CAS No. 2034616-40-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound (4-bromothiophen-2-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone (CAS No. 2034616-40-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a 4-bromothiophene moiety with a quinoline-linked pyrrolidine scaffold, making it a promising candidate for researchers exploring kinase inhibitors and GPCR-targeted therapies. Its molecular complexity aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D.

The 4-bromothiophene component is particularly noteworthy, as thiophene derivatives are widely studied for their bioisosteric properties and role in drug-likeness optimization. Recent literature highlights the importance of brominated heterocycles in improving metabolic stability—a key concern addressed in modern ADME/Tox studies. Meanwhile, the quinoline-pyrrolidine segment contributes to enhanced blood-brain barrier permeability, making this compound relevant to central nervous system (CNS) drug development, a trending focus area in 2024.

From a synthetic chemistry perspective, CAS No. 2034616-40-3 exemplifies advanced cross-coupling strategies, particularly Suzuki-Miyaura reactions involving the bromothiophene unit. This aligns with industry demands for atom-economical synthesis—a frequently searched term among organic chemists. The compound's molecular weight (MW: 403.28 g/mol) and lipophilicity (cLogP ~3.2) fall within optimal ranges for orally bioavailable drugs, as per Lipinski's rule of five analyses often performed in computational chemistry workflows.

Recent patent analyses reveal structural analogs of this compound being investigated for protein-protein interaction modulation, especially in oncology targets like BRD4 inhibitors. Such applications resonate with the growing emphasis on epigenetic drug discovery—a top-searched topic in PubMed and SciFinder queries. The quinoline-oxypyrrolidine motif also shows potential for antiviral research, particularly against RNA viruses, given its similarity to reported polymerase inhibitors.

Quality control of CAS No. 2034616-40-3 typically involves HPLC purity analysis (>95%) and LC-MS characterization, with special attention to the stereochemical integrity of the pyrrolidine ring. These protocols reflect current ICH Q3D guidelines for elemental impurities—a regulatory focus area frequently discussed in GMP manufacturing forums. Storage recommendations (-20°C under argon) align with best practices for air-sensitive organobromides, a technical detail often queried in chemical handling discussions.

In structure-activity relationship (SAR) studies, the 2-yloxy linker between quinoline and pyrrolidine demonstrates remarkable conformational flexibility—a property increasingly valued in allosteric modulator design. Computational models suggest the methanone carbonyl participates in critical hydrogen-bond interactions with biological targets, as evidenced by molecular docking simulations—a technique dominating recent CADD (computer-aided drug design) publications.

The commercial availability of this compound through specialized fine chemical suppliers has enabled rapid exploration in high-throughput screening campaigns. Its structural novelty addresses the pharmaceutical industry's persistent challenge of scaffold hopping—a strategy to circumvent existing patent landscapes while maintaining therapeutic efficacy. This aspect makes it particularly valuable for medicinal chemistry teams working on first-in-class drugs.

Environmental considerations regarding brominated compounds have led to innovative green chemistry approaches in its synthesis, including microwave-assisted reactions and catalytic bromination methods. These sustainable practices respond to growing ESG (Environmental, Social, and Governance) requirements in chemical manufacturing—a trending search term in ACS (American Chemical Society) databases.

Future research directions for CAS No. 2034616-40-3 may include PROTAC (proteolysis targeting chimera) applications, leveraging its quinoline moiety as an E3 ligase recruiter. This cutting-edge technology dominates current drug discovery conferences and biotech investment discussions. Additionally, its potential as a fluorescence probe precursor warrants investigation, given the thiophene unit's photophysical properties—an area gaining traction in chemical biology research.